7-iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one

• Molecular Formula: C12H13IO
• Molecular Weight: 300.13 g/mol
• IUPAC Name: 7-iodo-4,4-dimethyl-2,3-dihydronaphthalen-1-one
• InChI: InChI=1S/C12H13IO/c1-12(2)6-5-11(14)9-7-8(13)3-4-10(9)12/h3-4,7H,5-6H2,1-2H3
• InChI Key: PFMSGNTWSBOOOA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCC(=O)C2=C1C=CC(=C2)I)C

Description

7-iodo-4,4-dimethyl-3,4-dihydronaphthalen-1(2H)-one is a useful research compound. Its molecular formula is C12H13IO and its molecular weight is 300.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4,4-dimethyl-7-amino-1-tetralone (XII) (1.82 g, 10.0 mmol) in concentrated hydrochloric acid (4.69 mL) was added ice cold water (3.13 mL). The reaction mixture was then cooled to 0° C. by use of an ice-salt bath. The reaction mixture was then diazotized by the dropwise addition with stirring of a solution of sodium nitrite (0.76 g, 11.0 mmol) in water (3.13 mL) keeping temperature between 0°-5° C. After stirring for 15 minutes, the reaction mixture was added to a solution of potassium iodide (3.63 g, 21.9 mmol) in water (18.8 mL). After standing for 30 minutes, the dark gum was extracted with ethyl acetate (1×100 mL). The organic phase was then concentrated in vacuo and the residue chromatographed on silica gel (eluted with 5% ethyl acetate in hexane) to give 1.56 g (Y: 54%) of the title product; 1H-NMR (CDCl3): δ8.33 (d, J=2.0 Hz, 1H), 7.82 (dd, J=8.3, 2.0 Hz, 1H), 7.17 (d, J=8.4 Hz, 1H), 2.72 (t, J=6.8 Hz, 2H), 2.01 (t, J=6.8 Hz, 2H), 1.37 (s, 6H); MS (DCI) m/e: 301 (MH+).